Cas no 32180-11-3 ([4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(4-fluorophenyl)methanone)

• Product Name: [4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(4-fluorophenyl)methanone
• CAS No: 32180-11-3
• MF: C₁₆H₁₃I₄NO₄
• MW: 790.896613836288
• CID: 1060244
• PubChem ID: 13911218
• Update Time: 2025-04-20

[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoate
• Thyroxine Methyl Est
• L-Thyroxine Methyl Ester
• O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosine Methyl Ester
• Methyl O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosinate
• SCHEMBL8369341
• L-Tyrosine, O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-, methyl ester
• 32180-11-3
• L-Tyrosine, O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-, methyl ester; Thyroxine, methyl ester, L- (7CI,8CI); L-Thyroxine methyl ester; Thyroxine methyl ester
• DB-234062
• DTXSID20552374
• (S)-Methyl2-amino-3-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)propanoate
• (S)-Methyl 2-amino-3-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)propanoate
• ZTSGDCMQRKBJKC-ZDUSSCGKSA-N
• Thyroxine Methyl Ester
• G79267
• [4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(4-fluorophenyl)methanone

• Inchi： 1S/C16H13I4NO4/c1-24-16(23)13(21)4-7-2-11(19)15(12(20)3-7)25-8-5-9(17)14(22)10(18)6-8/h2-3,5-6,13,22H,4,21H2,1H3/t13-/m0/s1
• InChI Key： ZTSGDCMQRKBJKC-ZDUSSCGKSA-N
• SMILES： IC1C(=C(C=C(C=1)C[C@@H](C(=O)OC)N)I)OC1C=C(C(=C(C=1)I)O)I

Computed Properties

• Exact Mass: 790.70200
• Monoisotopic Mass: 790.7023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 2.5±0.1 g/cm3
• Melting Point: 88-91°C
• Boiling Point: 547.4±50.0 °C at 760 mmHg
• Flash Point: 284.8±30.1 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 81.78000
• LogP: 5.34600
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(4-fluorophenyl)methanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, Refrigerator